N-(2-cyano-4,5-dimethoxyphenyl)-2-(3-methylpiperidin-1-yl)acetamide

• IUPAC Name: N-(2-cyano-4,5-dimethoxyphenyl)-2-(3-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C17H23N3O3/c1-12-5-4-6-20(10-12)11-17(21)19-14-8-16(23-3)15(22-2)7-13(14)9-18/h7-8,12H,4-6,10-11H2,1-3H3,(H,19,21)
• InChI Key: DXNWMWRJJVJDFS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(=O)NC2=CC(=C(C=C2C#N)OC)OC
• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol

Description

N-(2-cyano-4,5-dimethoxyphenyl)-2-(3-methylpiperidin-1-yl)acetamide, also known as CM156, is a novel compound that has gained interest in the scientific community due to its potential therapeutic applications. It belongs to the class of compounds known as N-acyl piperidine derivatives, which have been found to exhibit a wide range of biological activities. In

Scientific Research Applications

N-(2-cyano-4,5-dimethoxyphenyl)-2-(3-methylpiperidin-1-yl)acetamide has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anti-cancer effects. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models. In addition, N-(2-cyano-4,5-dimethoxyphenyl)-2-(3-methylpiperidin-1-yl)acetamide has been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models.

Mechanism of Action

The exact mechanism of action of N-(2-cyano-4,5-dimethoxyphenyl)-2-(3-methylpiperidin-1-yl)acetamide is not fully understood, but it is thought to involve the modulation of various signaling pathways. N-(2-cyano-4,5-dimethoxyphenyl)-2-(3-methylpiperidin-1-yl)acetamide has been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune responses. It has also been found to activate the p38 MAPK pathway, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and anti-cancer effects, N-(2-cyano-4,5-dimethoxyphenyl)-2-(3-methylpiperidin-1-yl)acetamide has been found to exhibit several other biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme COX-2, which is involved in the production of prostaglandins that contribute to inflammation. N-(2-cyano-4,5-dimethoxyphenyl)-2-(3-methylpiperidin-1-yl)acetamide has also been found to modulate the activity of ion channels, including the TRPV1 channel, which is involved in the sensation of pain.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-cyano-4,5-dimethoxyphenyl)-2-(3-methylpiperidin-1-yl)acetamide is its relatively low toxicity, which makes it a promising candidate for further development as a therapeutic agent. However, one limitation is its low solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, further studies are needed to determine its pharmacokinetic properties and potential side effects.

Future Directions

There are several potential future directions for research on N-(2-cyano-4,5-dimethoxyphenyl)-2-(3-methylpiperidin-1-yl)acetamide. One area of interest is its potential as a treatment for chronic pain, given its ability to inhibit the TRPV1 channel. Another area of interest is its potential as an anti-cancer agent, given its ability to induce apoptosis in cancer cells and inhibit tumor growth. Finally, further studies are needed to determine its potential as a treatment for other inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.